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Compound of Interest

Compound Name: Solochrome Black

Cat. No.: B1671050

Introduction

Complexometric titration is a powerful analytical technique used for the quantitative
determination of metal ions in a solution. Ethylenediaminetetraacetic acid (EDTA) is a versatile
chelating agent that forms stable, water-soluble complexes with a wide range of metal ions in a
1:1 ratio.[1][2] Solochrome Black T, also known as Eriochrome Black T (EBT), is a common
metallochromic indicator used to detect the endpoint in EDTA titrations, particularly for the
determination of water hardness (total Ca?* and Mg?* concentration).[3][4][5][6][7] At the
endpoint, a sharp color change from wine red to blue indicates that all the metal ions have
been complexed by EDTA.[3][4][5][7]

Principle of Titration

The titration is based on the principle that EDTA forms a more stable complex with metal ions
than the indicator does.[4][8] Solochrome Black T forms a wine-red complex with metal ions
like Mg2* and Ca2* at a buffered pH of approximately 10.[3][4][5][7] During the titration, the
EDTA solution is added to the sample containing the metal ions and the indicator. EDTA, being
a stronger chelating agent, first complexes with the free metal ions in the solution.[9] Once all
the free metal ions have reacted, the EDTA then displaces the metal ions from the weaker
metal-indicator complex.[9][10] This releases the free indicator into the solution, causing a
distinct color change from the wine-red of the metal-indicator complex to the blue of the free
indicator, signaling the endpoint of the titration.[3][4][5][7]

The reactions can be summarized as follows:
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e Formation of Metal-Indicator Complex (Wine Red): M2+ + HIn2~ (Blue) —» MIn~ (Wine Red) +
H* (where M2* represents Ca2* or Mg2* and HIn2- is the blue form of the indicator at pH 10)

o Complexation of Free Metal lons by EDTA: M2+ + [EDTA]*~ — [M-EDTA]?~ (Colorless)

e Endpoint Reaction (Color Change to Blue): Min~ (Wine Red) + [EDTA]*~ - [M-EDTA]?~
(Colorless) + HIn2~ (Blue)

The titration is carried out at a pH of 10, typically using an ammonia-ammonium chloride buffer,
to ensure the stability of the metal-EDTA complexes and the proper functioning of the indicator.

[41051[6][8]

Quantitative Data

The stability of the complexes formed between the metal ions, EDTA, and the indicator is
crucial for a successful titration. The following table summarizes the logarithm of the formation
constants (log K) for relevant complexes. A higher log K value indicates a more stable complex.

log K (Metal- .
Optimal pH for
Metal lon log K (Metal-EDTA)  Solochrome Black L
Titration
L))
Ca2* 10.69[11] ~4-5 > 8[12]
Mgz* 8.79[11] ~7 ~10[13]
Zn2+ 16.50[11] ~12 9.5 - 10[14]

Note: The stability of the metal-indicator complex must be less than that of the metal-EDTA
complex for the titration to be effective.

Experimental Protocols
A. Preparation of Reagents

e 0.01 M EDTA Standard Solution:

o Dry approximately 2 g of the disodium salt of EDTA (NazHzY-2H20) at 80°C for 1 hour.
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o Accurately weigh about 1.86 g of the dried reagent and dissolve it in deionized water in a
500 mL volumetric flask.

o Dilute to the mark with deionized water and mix thoroughly.[15] Store in a polyethylene
bottle.

o Ammonia-Ammonium Chloride Buffer (pH 10):
o Dissolve 7 g of ammonium chloride (NH4Cl) in 30 mL of deionized water.

o Add 57 mL of concentrated ammonia solution (NH4OH) and dilute to 100 mL with
deionized water.[14] This solution should be prepared in a fume hood.

» Solochrome Black T (Eriochrome Black T) Indicator Solution:

o Dissolve 0.5 g of Solochrome Black T powder and 4.5 g of hydroxylamine hydrochloride
in 100 mL of ethanol or methanol.[14][16]

o Alternatively, a solid mixture can be prepared by grinding 100 mg of the indicator with 20 g
of analytical grade sodium chloride.[17]

B. Standardization of the EDTA Solution

The EDTA solution can be standardized against a primary standard calcium carbonate solution.
e Preparation of Standard Calcium Solution (0.01 M):

o Accurately weigh about 1.0 g of anhydrous calcium carbonate (CaCOs), previously dried
at 110°C for 2 hours, and transfer it to a 1 L volumetric flask.

o Carefully add dilute hydrochloric acid (HCI) dropwise until the CaCOs is completely
dissolved.

o Dilute to the mark with deionized water and mix well.
o Titration Procedure:

o Pipette 25.00 mL of the standard calcium solution into a 250 mL Erlenmeyer flask.
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o Add 75 mL of deionized water.
o Add 2 mL of the pH 10 ammonia buffer solution.

o Add a small amount of the Solochrome Black T indicator (a few drops of the solution or a
pinch of the solid mixture) to give a wine-red color.

o Titrate with the prepared EDTA solution until the color changes from wine-red to a clear
blue.

o Repeat the titration at least twice more and calculate the average volume of EDTA used.

o The molarity of the EDTA solution can be calculated using the formula: M1V1 = M2V2,
where M1 and V1 are the molarity and volume of the calcium standard solution, and Mz
and V2 are the molarity and volume of the EDTA solution.

C. Determination of Total Hardness in a Water Sample

e Pipette 50.00 mL of the water sample into a 250 mL Erlenmeyer flask.[5]
e Add 2 mL of the pH 10 ammonia buffer solution.[7]

e Add 3-5 drops of the Solochrome Black T indicator solution. The solution should turn wine-
red if hardness is present.[5]

« Titrate with the standardized 0.01 M EDTA solution, swirling the flask, until the color changes
from wine-red through purple to a distinct blue.[3][5]

» Record the volume of EDTA used.

» Repeat the titration for two more samples to obtain concordant results.

o Calculate the total hardness of the water, usually expressed in ppm of CaCOs.
Calculation of Total Hardness:

Total Hardness (as ppm CaCOs) = (V_EDTA x M_EDTA x 100.09 x 1000) / V_sample

Where:
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M_EDTA = Molarity of the EDTA solution

100.09 = Molar mass of CaCOs in g/mol

Visualizations

V_EDTA = Volume of EDTA solution used in mL

V_sample = Volume of the water sample in mL
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Caption: Workflow for the determination of water hardness using EDTA and Solochrome

Black T.
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Caption: Mechanism of color change in complexometric titration with Solochrome Black T.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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